N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C18H18N6O2/c1-12-10-17(24-15(20-12)8-9-19-24)23(2)11-16-21-18(22-26-16)13-4-6-14(25-3)7-5-13/h4-10H,11H2,1-3H3
• InChI Key: FSYSZEATLJRENA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)N(C)CC3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a methoxyphenyl group, an oxadiazole ring, and a pyrazolopyrimidine ring. These functional groups suggest that the compound may have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques like X-ray crystallography or NMR spectroscopy. Unfortunately, without specific data, I can’t provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. For instance, the oxadiazole ring might undergo reactions with nucleophiles or electrophiles depending on the reaction conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s being studied for use as a drug, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions would depend on the results of initial studies on this compound. If it shows promising activity in a particular area (like medicinal chemistry), further studies might focus on optimizing its activity, studying its mechanism of action in more detail, or testing it in more complex biological systems.